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Compound of Interest

Compound Name: RO-76

Cat. No.: B15616240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability

characteristics of RO-76, also known as Basic Red 76. The information compiled herein is

intended to support research, development, and formulation activities involving this compound.

All quantitative data is presented in clear, tabular formats, and generalized experimental

protocols are detailed to provide a framework for laboratory assessment.

Core Compound Identification
RO-76 is chemically identified as [7-Hydroxy-8-[(2-methoxyphenyl)azo]-2-naphthyl]-

trimethylammonium chloride[1]. It is a cationic monoazo dye primarily used as a direct hair

colorant.

Solubility Characteristics
The solubility of a compound is a critical physicochemical property that influences its

bioavailability and formulation. RO-76 exhibits solubility in various common laboratory solvents.

Quantitative Solubility Data
The following table summarizes the known solubility of RO-76 at room temperature.
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Solvent Solubility (g/L) Reference

Water 10 - 100 [2][3]

Ethanol 0.3 - 3 [2]

DMSO 1 - 10 [2]

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)
While specific experimental protocols for RO-76 are not detailed in the available literature, a

standard and widely accepted method for determining equilibrium solubility is the shake-flask

method. This protocol provides a general framework for assessing the solubility of a compound

like RO-76.

Objective: To determine the saturation concentration of RO-76 in a specific solvent at a

controlled temperature.

Materials:

RO-76 (solid form)

Solvent of interest (e.g., water, ethanol, DMSO)

Glass flasks with stoppers

Shaking incubator or orbital shaker

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or a validated spectrophotometric

method for concentration analysis.

Analytical balance
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Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of solid RO-76 to a series of flasks containing a known

volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

Equilibration: Seal the flasks and place them in a shaking incubator set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the flasks for a predetermined period (typically 24-

72 hours) to allow the system to reach equilibrium.

Phase Separation: After equilibration, remove the flasks and allow them to stand to let the

excess solid settle. To further separate the solid from the liquid phase, centrifuge an aliquot

of the suspension at a high speed.

Sample Collection: Carefully withdraw a sample from the supernatant, ensuring no solid

particles are disturbed. For further clarification, the sample can be filtered through a

chemically inert syringe filter.

Quantification: Analyze the concentration of RO-76 in the clear, saturated solution using a

validated analytical method, such as HPLC or UV-Vis spectrophotometry.

Data Analysis: The determined concentration represents the equilibrium solubility of RO-76
in the specific solvent at the tested temperature.
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Workflow for Shake-Flask Solubility Determination

Preparation

Equilibration

Phase Separation

Quantification

Add excess RO-76 to solvent

Agitate at constant temperature (24-72h)

Centrifuge to pellet excess solid

Filter supernatant

Analyze concentration of filtrate (e.g., HPLC)

Click to download full resolution via product page

General workflow for determining equilibrium solubility.

Stability Characteristics
The stability of a compound under various environmental conditions is crucial for determining

its shelf-life and appropriate storage conditions.
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General Stability Profile
RO-76 is reported to be stable when stored in a refrigerator and protected from light[1].

Experimental Protocol: Stability Assessment
A comprehensive stability study for a compound like RO-76 would typically involve long-term

and accelerated testing under controlled environmental conditions, as guided by ICH

(International Council for Harmonisation) guidelines.

Objective: To evaluate the stability of RO-76 over time under various temperature, humidity,

and light conditions.

Materials:

RO-76 (pure substance or in a specific formulation)

Stability chambers with controlled temperature and humidity

Photostability chamber

Appropriate sample containers (e.g., vials)

Validated stability-indicating analytical method (e.g., HPLC) to detect and quantify the parent

compound and any degradation products.

Procedure:

Sample Preparation: Prepare multiple samples of RO-76 in the desired form (solid or

solution) and store them in appropriate containers.

Storage Conditions: Place the samples in stability chambers under various conditions.

According to ICH guidelines, these typically include:

Long-term: 25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH

Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

Refrigerated: 5 °C ± 3 °C
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Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24,

36 months for long-term studies; 0, 1, 2, 3, 6 months for accelerated studies).

Analysis: At each time point, analyze the samples using a validated stability-indicating

method to determine the concentration of RO-76 and the presence of any degradation

products. Physical properties such as appearance, color, and pH (for solutions) should also

be monitored.

Photostability: Expose samples to a controlled amount of light in a photostability chamber to

assess light sensitivity.

Data Evaluation: Analyze the data to determine the rate of degradation and establish a re-

test period or shelf-life.
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Conceptual Overview of a Stability Study

Storage Conditions

Analysis at Time Points (t=0, 1, 3, 6... months)

Outcome

RO-76 Sample

Long-Term (e.g., 25°C/60% RH) Accelerated (e.g., 40°C/75% RH) Refrigerated (e.g., 5°C)

Stability-Indicating HPLC
(Assay, Impurities)

Physical Characterization
(Appearance, pH)

Shelf-Life Determination
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Conceptual overview of a typical stability study.

Signaling Pathways
Based on available scientific literature, RO-76 (Basic Red 76) is primarily characterized as a

dye and is not associated with specific signaling pathways in the context of a therapeutic agent.

Its mechanism of action is related to its properties as a colorant. Therefore, a signaling pathway

diagram for RO-76 is not applicable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15616240?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616240?utm_src=pdf-body
https://www.benchchem.com/product/b15616240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This technical guide provides essential information on the solubility and stability of RO-76
(Basic Red 76). The compound exhibits moderate solubility in water and limited solubility in

common organic solvents. It is stable under refrigerated and dark conditions. The provided

experimental protocols offer a standardized approach for further laboratory investigation of

these critical properties. Researchers and drug development professionals should consider

these characteristics when formulating products containing RO-76.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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